3-(2H-tetrazol-5-yl)chromen-4-one

• CAS No.: 50743-45-8
• Molecular Formula: C10H6N4O2
• Molecular Weight: 214.18g/mol
• IUPAC Name: 3-(2H-tetrazol-5-yl)chromen-4-one
• InChI: InChI=1S/C10H6N4O2/c15-9-6-3-1-2-4-8(6)16-5-7(9)10-11-13-14-12-10/h1-5H,(H,11,12,13,14)
• InChI Key: HJOBCUUZGWRLTO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)C3=NNN=N3

Description

3-(2H-Tetrazol-5-yl)chromen-4-one is a heterocyclic compound featuring a chromen-4-one core substituted at the 3-position with a tetrazole ring. Chromen-4-one (chromone) derivatives are widely studied for their biological activities, including anti-inflammatory, anticancer, and kinase-inhibitory properties. The tetrazole moiety enhances metabolic stability and introduces hydrogen-bonding capabilities, making it a valuable pharmacophore in drug design .

Synthetic routes for this compound often involve cyclization reactions, such as the condensation of 4-hydroxy-chromen-2-one derivatives with sodium azide, as described in studies of analogous structures .

Comparison with Similar Compounds

Structural Analogs with Tetrazole Substitution at Different Positions

The position of the tetrazole substituent significantly influences biological activity and physicochemical properties:

Compound Name	Substitution Position	Key Findings	Source
8-Bromo-6-methyl-2-(2H-tetrazol-5-yl)chromen-4-one	2-position	Bromine at C8 enhances lipophilicity; tetrazole at C2 alters binding modes compared to C3 substitution.
3-Benzyl-6-chloro-4-methyl-7-(2H-tetrazol-5-ylmethoxy)chromen-2-one	7-position (methoxy-linked)	The tetrazole-methoxy group at C7 increases steric bulk, reducing membrane permeability compared to direct C3 substitution.
8-Amino-2-(2H-tetrazol-5-yl)chromen-4-one hydrochloride	2-position	Amino group at C8 improves solubility; tetrazole at C2 shows weaker hydrogen bonding than C3 analogs.

Key Insight : The 3-position substitution optimizes hydrogen-bonding interactions critical for enzyme inhibition, as seen in docking studies .

Chromen-4-one Derivatives with Alternative Heterocycles

Replacing tetrazole with other heterocycles modulates electronic properties and target selectivity:

Compound Name	Heterocycle	Activity/Application	Source
2-(1,2,4-Oxadiazol-5-yl)-2,3-dihydro-4H-chromen-4-one	1,2,4-Oxadiazole	Acts as a tyrosine kinase inhibitor; increased metabolic stability compared to tetrazole analogs.
2-(5-Amino-[1,3,4]thiadiazol-2-yl)-4H-chromen-4-one	Thiadiazole	Demonstrates antiparasitic activity via PTR1 inhibition.
5-Hydroxy-2-[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]chromone	Oxadiazole	Neuroprotective effects via stress protein modulation.

Key Insight : Tetrazole-containing derivatives generally exhibit stronger hydrogen-bonding interactions than oxadiazole or thiadiazole analogs, enhancing target affinity .

Derivatives with Additional Functional Groups

Functionalization with halogens, glycosyl, or alkyl chains alters pharmacokinetic profiles:

Compound Name	Functional Group	Impact on Properties	Source
Genistein (5,7-dihydroxy-3-(4-hydroxyphenyl)chromen-4-one)	Glycosyl groups	Improved water solubility but reduced bioavailability due to glycosylation.
6-Fluoro-2-(phenylamino)-3-(1H-tetrazol-5-yl)chromen-4-one	Fluoro substituent	Enhanced metabolic stability and binding affinity (D-score: -10.2 kcal/mol).
3-(1H-Tetrazol-5-yl)-4H-chromen-4-one (unsubstituted)	None	Moderate activity (D-score: -9.8 kcal/mol); serves as a baseline for derivatives.

Key Insight : Fluorination at C6 improves both lipophilicity and binding interactions, as evidenced by higher docking scores .

Data Tables

Table 1: Docking Scores of Tetrazole-Substituted Chromen-4-ones

Compound Name	D-Score (kcal/mol)
3-(1H-Tetrazol-5-yl)-4H-chromen-4-one (unsubstituted)	-9.8
6-Fluoro-2-(phenylamino)-3-(1H-tetrazol-5-yl)chromen-4-one	-10.2
8-Bromo-2-(2H-tetrazol-5-yl)chromen-4-one	-9.5

Table 2: Physicochemical Properties of Selected Derivatives

Compound Name	logP	Solubility (µg/mL)
3-(2H-Tetrazol-5-yl)chromen-4-one	1.2	12.4
8-Amino-2-(2H-tetrazol-5-yl)chromen-4-one	0.8	45.6
2-(1,2,4-Oxadiazol-5-yl)-2,3-dihydro-4H-chromen-4-one	1.5	8.9